Cas no 28226-22-4 (6-Nitro-3,4-dihydro-2H-1,4-benzoxazine)

6-Nitro-3,4-dihydro-2H-1,4-benzoxazine is a specialized organic compound known for its unique aromatic structure and nitro substituent. This compound exhibits exceptional stability and reactivity, making it suitable for various synthetic applications. Its distinct properties include a high degree of conjugation and the ability to undergo electrophilic aromatic substitution reactions. The nitro group imparts distinctive electronic properties, enhancing its utility in organic synthesis.
6-Nitro-3,4-dihydro-2H-1,4-benzoxazine structure
28226-22-4 structure
Product Name:6-Nitro-3,4-dihydro-2H-1,4-benzoxazine
CAS No:28226-22-4
MF:C8H8N2O3
MW:180.16072177887
MDL:MFCD07698591
CID:286045
PubChem ID:7062225
Update Time:2025-07-20

6-Nitro-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

    • 6-Nitro-3,4-dihydro-2H-benzo[b][1,4]oxazine
    • 6-Nitro-3,4-Dihydro-2H-1,4-Benzoxazine
    • 2H-1,4-Benzoxazine,3,4-dihydro-6-nitro-
    • 3,4-dihydro-6-nitro-2H-1,4-benzoxazine
    • DTXSID40427671
    • SY130733
    • AM20040086
    • 6-nitro-2,3-dihydrobenz-1,4-oxazine
    • CS-0089896
    • GZAJZBARYACGSO-UHFFFAOYSA-N
    • 28226-22-4
    • 6-nitro-3,4-dihydro-2H-benzo[1,4]oxazine
    • MFCD07698591
    • 6-nitro-3,4-dihydro-2H-[1,4]benzoxazine
    • AKOS005070315
    • EN300-159912
    • Z1198173496
    • 3Z-5010
    • AB42101
    • SCHEMBL305008
    • J-518955
    • FT-0680344
    • 6-Nitro-3,4-dihydro-2H-1,4-benzoxazine
    • MDL： MFCD07698591
    • Inchi： 1S/C8H8N2O3/c11-10(12)6-1-2-8-7(5-6)9-3-4-13-8/h1-2,5,9H,3-4H2
    • InChI Key： GZAJZBARYACGSO-UHFFFAOYSA-N
    • SMILES： O1C2C=CC(=CC=2NCC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 180.05300
  • Monoisotopic Mass: 180.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 67.1Ų

Experimental Properties

  • Melting Point: 117-119°
  • Boiling Point: 337.1℃ at 760 mmHg
  • PSA: 67.08000
  • LogP: 2.06030

6-Nitro-3,4-dihydro-2H-1,4-benzoxazine Security Information

  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T
  • HazardClass：IRRITANT

6-Nitro-3,4-dihydro-2H-1,4-benzoxazine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Nitro-3,4-dihydro-2H-1,4-benzoxazine Pricemore >>

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6-Nitro-3,4-dihydro-2H-1,4-benzoxazine Production Method

6-Nitro-3,4-dihydro-2H-1,4-benzoxazine Related Literature

  • 1. Dual SNAr reaction in activated ortho-halonitrobenzene: direct synthesis of substituted 1,2,3,4-tetrahydroquinoxalines, 2,3-dihydro-1,4-benzoxazines, and 1,4-benzodioxines
    Mahesh S. Deshmukh,Biswajit Das,Nidhi Jain RSC Adv. 2013 3 22389

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